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Compound of Interest

Compound Name: ZM39923

Cat. No.: B1684413

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing ZM39923, a potent inhibitor of
Janus kinase 3 (JAK3) and tissue transglutaminase (TGM2), in various in vitro assays. The
following sections offer summaries of quantitative data, detailed experimental methodologies,
and visual representations of signaling pathways and experimental workflows to facilitate the
setup and execution of relevant assays.

Introduction to ZM39923

ZM39923 is a valuable tool for studying the roles of JAK3 and TGM2 in cellular signaling and
disease. It functions as a selective inhibitor of JAK3, a key enzyme in the JAK-STAT signaling
pathway that is crucial for immune cell development and function[1]. The JAK-STAT pathway is
activated by numerous cytokines and growth factors, leading to the transcription of genes
involved in inflammation, immunity, and cancer[2][3]. ZM39923 also potently inhibits tissue
transglutaminase (TGM2), an enzyme involved in protein cross-linking[4][5]. Notably, ZM39923
is considered a prodrug, as it breaks down in neutral buffer to form its active metabolite,
ZM449829, which exhibits a similar inhibitory profile[6][7][8].

Quantitative Data Summary

The inhibitory activity of ZM39923 against various kinases and enzymes has been
characterized, with key quantitative data summarized in the table below. This information is
essential for determining appropriate concentrations for in vitro experiments.
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Target Parameter Value Reference
JAK3 pIC50 7.1 [4]15][8]
IC50 79 nM [7]

Tissue

Transglutaminase IC50 10 nM [41[5]
(TGM2)

EGFR plC50 5.6 [5][8]
IC50 2.4 uM [7]

JAK1 plC50 4.4 [5][8]
IC50 40 pM [7]

CDK4 pIC50 <5.0 [5][8]
IC50 10 uM [7]

Note: The pIC50 is the negative logarithm of the IC50 value. A higher pIC50 indicates greater
potency.

Signaling Pathway

The following diagram illustrates the canonical JAK/STAT signaling pathway, highlighting the
central role of JAK3 in response to cytokine stimulation and the subsequent activation of STAT
proteins. ZM39923 inhibits the phosphorylation and activation of JAK3, thereby blocking
downstream signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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